2-(4-(2-(Methylamino)pyridine-5-yl)-1,3-butadiene-1-yl)benzothiazole-6-ol
Overview
Description
PBB3 is a tau-specific PET tracer.
Scientific Research Applications
PET Tracer Development
- Radiosynthesis for PET Imaging : Kawamura et al. (2020) discussed the development of [18 F]PM-PBB3, a derivative of the compound, as a positron emission tomography (PET) tracer for imaging tau pathologies in the human brain. This tracer overcomes limitations of rapid metabolism and short half-life, providing a valuable tool in neuroimaging research (Kawamura et al., 2020).
Chemical Synthesis and Transformations
- Synthesis of Pyrazolo-Benzothiazole Derivatives : El’chaninov et al. (2018) synthesized 7-(Fur-2-yl)-1-methyl-1H-pyrazolo[4,3-g][1,3]benzothiazole, showcasing the versatility of benzothiazole derivatives in chemical synthesis (El’chaninov et al., 2018).
Luminescence and Magnetic Properties
- Lanthanide Coordination Complexes : Kishi et al. (2018) explored the luminescence and single-molecule-magnet behavior in lanthanide coordination complexes involving benzothiazole-based ligands. This research demonstrates the potential of such compounds in materials science (Kishi et al., 2018).
Heterocyclic Nitrogen Compounds Synthesis
- Novel Synthesis of N-Amino-2-Pyridones : Elgemeie et al. (2000) reported on the synthesis of N-amino-2-pyridone and cycloalkane ring-fused pyridine derivatives containing benzothiazole moiety, highlighting the compound's role in creating diverse heterocyclic nitrogen compounds (Elgemeie et al., 2000).
Coordination Chemistry
- Variability in Chemistry and Properties : Boča et al. (2011) reviewed the chemistry of compounds containing benzothiazole, emphasizing their diverse preparation procedures, properties, and complex compound formations (Boča et al., 2011).
Microbial Studies
- Synthesis and Microbial Studies of Derivatives : Patel and Agravat (2007) conducted synthesis and microbial studies of new pyridine derivatives containing the benzothiazole moiety, contributing to antimicrobial research (Patel and Agravat, 2007).
Catalysis
- Heck Coupling Catalysts : Ojwach et al. (2007) described the synthesis of substituted benzothiazole palladium complexes and their application as Heck coupling catalysts, showcasing the compound's relevance in catalytic processes (Ojwach et al., 2007).
properties
CAS RN |
1565796-97-5 |
|---|---|
Product Name |
2-(4-(2-(Methylamino)pyridine-5-yl)-1,3-butadiene-1-yl)benzothiazole-6-ol |
Molecular Formula |
C17H15N3OS |
Molecular Weight |
309.38 |
IUPAC Name |
2-((1E,3E)-4-(6-(methylamino)pyridin-3-yl)buta-1,3-dien-1-yl)benzo[d]thiazol-6-ol |
InChI |
InChI=1S/C17H15N3OS/c1-18-16-9-6-12(11-19-16)4-2-3-5-17-20-14-8-7-13(21)10-15(14)22-17/h2-11,21H,1H3,(H,18,19)/b4-2+,5-3+ |
InChI Key |
LBCRWMJTAFCLCL-ZUVMSYQZSA-N |
SMILES |
OC1=CC=C2N=C(/C=C/C=C/C3=CN=C(NC)C=C3)SC2=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PBB3; J3.303.052E; PBB-3; PBB 3; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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